Cas no 1040676-27-4 (3-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole)

• Product Name: 3-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole
• CAS No: 1040676-27-4
• MF: C₂₁H₂₀FN₇O
• MW: 405.428206443787
• CID: 6072433
• PubChem ID: 30858093
• Update Time: 2025-06-27

3-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole
• [4-[[1-(3-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(1H-indol-3-yl)methanone
• F5250-0675
• (4-((1-(3-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(1H-indol-3-yl)methanone
• AKOS024502822
• 1040676-27-4

• Inchi： 1S/C21H20FN7O/c22-15-4-3-5-16(12-15)29-20(24-25-26-29)14-27-8-10-28(11-9-27)21(30)18-13-23-19-7-2-1-6-17(18)19/h1-7,12-13,23H,8-11,14H2
• InChI Key： HGCQASJSYMDCDJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(C3=CC=CC(F)=C3)N=NN=2)CC1)(C1C2=C(NC=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 405.17133645g/mol
• Monoisotopic Mass: 405.17133645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 3-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole

Introduction to 3-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole (CAS No. 1040676-27-4)

3-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole, identified by the CAS number 1040676-27-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a confluence of structural complexity and functional diversity, making it a subject of intense research interest for its potential applications in drug discovery and therapeutic development.

The structural framework of 3-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole is characterized by the presence of multiple pharmacophoric elements. The indole moiety, a well-known scaffold in medicinal chemistry, is linked to a piperazine derivative through a carbonyl group. This piperazine unit is further substituted with a tetrazole ring appended to a 3-fluorophenyl group. Such a combination of heterocyclic structures suggests a high degree of molecular complexity, which can translate into unique pharmacological properties.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The indole ring is known for its role in various biological processes and has been extensively explored in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The piperazine moiety is another pharmacologically relevant group that often contributes to the binding affinity and selectivity of drug candidates. Its presence in this compound hints at possible applications in central nervous system (CNS) disorders and other conditions where piperazine-based drugs have shown efficacy.

The tetrazole ring, while less common than other heterocycles such as azoles or pyridines, has emerged as an important structural motif in drug design. Its ability to engage in hydrogen bonding and metal coordination makes it a valuable component in the development of bioactive molecules. In 3-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole, the tetrazole is linked to a methyl group that further extends the molecular structure. This extension allows for additional interactions with biological targets, potentially enhancing the compound's pharmacological activity.

The 3-fluorophenyl group introduces fluorine atoms into the molecule, which are frequently used in medicinal chemistry to modulate metabolic stability, lipophilicity, and binding affinity. Fluoro-substituted aromatic rings are known to improve drug-like properties such as solubility and bioavailability. In this context, the presence of 3-fluorophenyl in 3-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole suggests that it may exhibit enhanced pharmacokinetic profiles compared to its non-fluorinated analogs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. These tools have been instrumental in understanding how structural features like those present in 3-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole influence their interaction with biological targets. For instance, studies using molecular dynamics simulations have shown that the indole and piperazine moieties can adopt multiple conformations that may facilitate binding to specific proteins or enzymes.

In addition to computational studies, experimental approaches such as high-throughput screening (HTS) and structure-based drug design (SBDD) have been employed to evaluate the potential therapeutic applications of this compound. HTS allows for rapid testing of large libraries of compounds against various biological targets, while SBDD leverages knowledge of protein structures to design molecules that bind selectively to desired targets. Both approaches have been instrumental in identifying lead compounds for further development.

One particularly intriguing aspect of 3-(4-{[1-(3-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carbonyl)-1H-indole is its potential as an intermediate in the synthesis of more complex drug candidates. The presence of multiple functional groups provides numerous opportunities for chemical modification without altering the core pharmacophoric elements. This flexibility makes it an attractive starting point for exploring new chemical entities (NCEs) with improved pharmacological profiles.

The compound's relevance extends beyond academic research; it also holds promise for industrial applications in pharmaceutical development pipelines. Companies specializing in contract research organizations (CROs) and pharmaceutical manufacturing organizations (PMOs) are increasingly interested in novel heterocyclic compounds like this one due to their potential therapeutic value. The ability to synthesize 1040676-27-4 efficiently and at scale would be crucial for its commercialization.

As our understanding of disease mechanisms continues to evolve at a rapid pace，so does our ability to design molecules that target these mechanisms with high precision。The integration of traditional organic synthesis with modern biotechnological approaches has opened up new avenues for drug discovery。In this context，1040676-27-4 stands out as a molecule that embodies many principles essential for next-generation therapeutics。

The future directions for research on 3-(4-{[1-(3-fluorophenyl)-1H-1，2，３，４-tetrazol－5－yI]methyl)piperazine－１－carbonyI）－１Ｈ－indole（CAS No．１０４０６７６－２７－４） are multifaceted。Further investigation into its pharmacological activity will be essential to determine its suitability for treating specific diseases。Additionally，studies on its metabolic stability、toxicity profile、and interaction with biological targets will provide critical insights into its potential as a drug candidate。

In conclusion，1040676－27－４ represents an exciting opportunity for researchers interested in developing novel therapeutics。Its complex structure、functional diversity、and potential applications make it a valuable asset in pharmaceutical research。As advancements continue to be made、this compound will undoubtedly play an important role in shaping the future landscape of drug discovery。